Cas no 2227820-99-5 ((1R)-2-amino-1-(3-bromo-2-methoxyphenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(3-bromo-2-methoxyphenyl)ethan-1-ol
• CAS No: 2227820-99-5
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 5937431
• PubChem ID: 97714537
• Update Time: 2025-11-01

(1R)-2-amino-1-(3-bromo-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(3-bromo-2-methoxyphenyl)ethan-1-ol
• 2227820-99-5
• EN300-1938741

• Inchi： 1S/C9H12BrNO2/c1-13-9-6(8(12)5-11)3-2-4-7(9)10/h2-4,8,12H,5,11H2,1H3/t8-/m0/s1
• InChI Key： CPNGJTBLHCVRGL-QMMMGPOBSA-N
• SMILES： BrC1=CC=CC(=C1OC)[C@H](CN)O

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on (1R)-2-amino-1-(3-bromo-2-methoxyphenyl)ethan-1-ol

Introduction to (1R)-2-amino-1-(3-bromo-2-methoxyphenyl)ethan-1-ol (CAS No. 2227820-99-5)

(1R)-2-amino-1-(3-bromo-2-methoxyphenyl)ethan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex structural framework and diverse potential biological activities. This compound, identified by the CAS number 2227820-99-5, has garnered attention due to its structural similarity to several known pharmacologically active molecules. The presence of both amino and hydroxyl functional groups, coupled with a bromo and methoxy-substituted aromatic ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of (1R)-2-amino-1-(3-bromo-2-methoxyphenyl)ethan-1-ol consists of an ethyl chain with an enantioselective configuration at the chiral center, which is a critical feature for many drug candidates. The aromatic ring at the terminal end of the molecule is substituted with a bromine atom at the 3-position and a methoxy group at the 2-position, providing multiple sites for interaction with biological targets. This specific arrangement has been explored in recent studies for its potential role in modulating various biological pathways.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such compounds. Molecular docking studies have been conducted to evaluate the binding affinity of (1R)-2-amino-1-(3-bromo-2-methoxyphenyl)ethan-1-ol with several protein targets, including enzymes and receptors involved in inflammatory responses and neurotransmitter systems. These studies suggest that the compound may exhibit inhibitory effects on certain key enzymes, making it a promising candidate for further development.

In the realm of drug discovery, the synthesis of enantiomerically pure compounds is often challenging but crucial for achieving desired therapeutic effects. The stereochemistry of (1R)-2-amino-1-(3-bromo-2-methoxyphenyl)ethan-1-ol has been carefully controlled during its preparation, ensuring that only the (R)-enantiomer is obtained. This enantiopurity is essential for minimizing off-target effects and maximizing efficacy. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve this level of purity.

The bromo and methoxy substituents on the aromatic ring play a critical role in determining the electronic properties and reactivity of the molecule. These groups can influence both the solubility and bioavailability of the compound, which are important factors in drug design. Additionally, they provide handles for further derivatization, allowing chemists to explore new analogs with enhanced pharmacological profiles.

Current research is focusing on exploring the potential therapeutic applications of (1R)-2-amino-1-(3-bromo-2-methoxyphenyl)ethan-1-ol. Preliminary in vitro studies have indicated that this compound may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Furthermore, its structural features suggest that it could interact with neurotransmitter receptors, potentially making it useful in treating neurological disorders.

The synthesis of this compound involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. Key steps include functional group transformations such as bromination, methylation, and reduction reactions. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been utilized to construct the complex framework efficiently.

The pharmacokinetic properties of (1R)-2-amino-1-(3-bromo-2-methoxyphenyl)ethan-1-ol are also being evaluated to assess its suitability for clinical development. Studies on absorption, distribution, metabolism, and excretion (ADME) are crucial for determining how the compound behaves within the body and whether it meets pharmaceutical standards for bioavailability and toxicity. These assessments help in identifying potential liabilities early in the development process.

Collaborative efforts between chemists and biologists are essential for translating promising chemical entities like (1R)-2-amino-1-(3-bromo-2-methoxyphenyl)ethan-1-ol into viable drug candidates. Integration of structural biology techniques with high-throughput screening has accelerated the discovery process by allowing rapid testing of multiple compounds against various biological targets. This interdisciplinary approach has been instrumental in identifying novel therapeutic agents.

The future prospects for (1R)-2-amino-1-(3-bromo-2-methoxyphenyl)ethan-1-ol are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases. Continued investment in research and development will be necessary to bring these potential therapies from bench to bedside.